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Compound of Interest

Compound Name: 1,2-Diacetylbenzene

Cat. No.: B1203430

This guide provides immediate, essential information for the safe handling and disposal of 1,2-
Diacetylbenzene in a laboratory setting. The following procedures are designed to minimize
risk and ensure operational efficiency for researchers, scientists, and drug development
professionals.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,2-Diacetylbenzene is provided

below.
Property Value Source
Molecular Formula C10H1002 [1112][3]
Molecular Weight 162.19 g/mol [1][4]
Appearance Yellow to light brown crystalline
powder
Melting Point 39-41 °C
Boiling Point 110 °C at 0.1 mmHg
CAS Number 704-00-7
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Hazard Identification and Personal Protective
Equipment (PPE)

While 1,2-Diacetylbenzene is not classified as a hazardous substance under GHS and OSHA
standards, it is crucial to handle it with care as its toxicological properties have not been fully
investigated. The primary risks are associated with the inhalation of dust and direct contact with
the skin and eyes.

Recommended Personal Protective Equipment (PPE):

PPE Type Specification Rationale

Safety glasses with side
Protects eyes from dust

Eye Protection shields or chemical safety )
particles.
goggles.
] Chemical-resistant gloves ) ]
Hand Protection Prevents direct skin contact.

(e.g., nitrile).

Required when dusts are
. _ NIOSH-approved N95
Respiratory Protection _ _ generated to prevent
respirator or higher. . _
inhalation.

_ Protects skin and clothing from
Body Protection Laboratory coat. o
contamination.

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following protocol is mandatory for the safe handling of 1,2-
Diacetylbenzene.

e Preparation:
o Ensure a well-ventilated work area, preferably a chemical fume hood.
o Assemble all necessary equipment and reagents before handling the compound.

o Don the appropriate PPE as specified in the table above.
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e Handling:

o

Avoid the formation of dust during weighing and transfer.

[¢]

Use a spatula for transferring the solid material.

[¢]

Keep the container tightly closed when not in use.

[e]

Avoid inhalation of any dust or vapors.

o

Prevent contact with skin and eyes.

¢ In Case of Exposure:

[¢]

Skin Contact: Immediately wash the affected area with soap and plenty of water.

[e]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the
eyelids.

Inhalation: Move the individual to fresh air.

[e]

o

Ingestion: Rinse mouth with water and seek medical attention if feeling unwell.

Disposal Plan

Proper disposal of 1,2-Diacetylbenzene and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o Collect waste material in its original container or a clearly labeled, suitable, and closed
container.

o Do not mix with other waste materials.
¢ Disposal Method:

o Dispose of waste and residues in accordance with all applicable local, state, and federal
regulations.
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o Offer surplus and non-recyclable solutions to a licensed disposal company.
o Handle uncleaned containers as you would the product itself.

Experimental Workflow for Safe Handling

The following diagram outlines the logical steps for safely handling 1,2-Diacetylbenzene from
preparation to disposal.
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Caption: Workflow for the safe handling of 1,2-Diacetylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1203430#personal-protective-equipment-for-
handling-1-2-diacetylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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